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Compound of Interest

Compound Name: 2,6-Dimethylbenzyl Chloride

Cat. No.: B1296017 Get Quote

Introduction
2,6-Dimethylbenzyl chloride, a substituted aromatic halide, is a key intermediate in the

synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.[1]

Its reactivity is significantly influenced by the steric hindrance provided by the two ortho-methyl

groups, making it a subject of interest in mechanistic studies of nucleophilic substitution

reactions.[1] Accurate and comprehensive spectroscopic analysis is paramount for confirming

the identity, purity, and structure of 2,6-dimethylbenzyl chloride in research and industrial

applications. This guide provides an in-depth analysis of the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering valuable

insights for researchers, scientists, and professionals in drug development.

Molecular Structure
The molecular structure of 2,6-dimethylbenzyl chloride is foundational to understanding its

spectroscopic properties. The spatial arrangement of the atoms and functional groups gives

rise to the unique spectral fingerprint discussed in the following sections.
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Major Fragmentation Pathways of 2,6-Dimethylbenzyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Dimethylbenzyl Chloride | 5402-60-8 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Spectroscopic Data of 2,6-Dimethylbenzyl Chloride: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296017#2-6-dimethylbenzyl-chloride-spectroscopic-
data-nmr-ir-ms]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1296017?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296017?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1296017
https://www.benchchem.com/product/b1296017#2-6-dimethylbenzyl-chloride-spectroscopic-data-nmr-ir-ms
https://www.benchchem.com/product/b1296017#2-6-dimethylbenzyl-chloride-spectroscopic-data-nmr-ir-ms
https://www.benchchem.com/product/b1296017#2-6-dimethylbenzyl-chloride-spectroscopic-data-nmr-ir-ms
https://www.benchchem.com/product/b1296017#2-6-dimethylbenzyl-chloride-spectroscopic-data-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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